Cas no 2649069-38-3 ((1,1-difluoro-2-isocyanatopropyl)benzene)

• Product name: (1,1-difluoro-2-isocyanatopropyl)benzene
• CAS No: 2649069-38-3
• MF: C₁₀H₉F₂NO
• MW: 197.181369543076
• CID: 6194885
• PubChem ID: 165619133

(1,1-difluoro-2-isocyanatopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• (1,1-difluoro-2-isocyanatopropyl)benzene
• EN300-1861671
• 2649069-38-3

• Inchi： 1S/C10H9F2NO/c1-8(13-7-14)10(11,12)9-5-3-2-4-6-9/h2-6,8H,1H3
• InChI Key： VOIONCIAAZYJIP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C(C)N=C=O)F

Computed Properties

• Exact Mass: 197.06522023g/mol
• Monoisotopic Mass: 197.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4Ų

Additional information on (1,1-difluoro-2-isocyanatopropyl)benzene

Compound (1,1-Difluoro-2-Isocyanatopropyl)Benzene: A Comprehensive Overview

The compound (1,1-difluoro-2-isocyanatopropyl)benzene with CAS No. 2649069-38-3 is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a difluoroisocyanatopropyl group. Its properties make it a valuable intermediate in the synthesis of advanced materials, particularly in the development of high-performance polymers and coatings.

Recent studies have highlighted the potential of (1,1-difluoro-2-isocyanatopropyl)benzene as a building block for polyurethanes and other polymeric systems. Researchers have demonstrated that this compound can significantly enhance the mechanical properties of polymers, such as tensile strength and flexibility, due to its ability to form strong intermolecular bonds. This has led to its application in the production of lightweight yet durable materials for aerospace and automotive industries.

One of the most notable advancements involving (1,1-difluoro-2-isocyanatopropyl)benzene is its role in the synthesis of thermoresistant polymers. By incorporating this compound into polymer backbones, scientists have achieved materials that maintain their structural integrity under extreme thermal conditions. This breakthrough has opened new avenues for its use in high-temperature applications, such as insulation materials and heat-resistant coatings.

The synthesis of (1,1-difluoro-2-isocyanatopropyl)benzene typically involves a multi-step process that begins with the preparation of an appropriate precursor. Recent research has focused on optimizing these synthesis pathways to improve yield and reduce costs. For instance, novel catalysts have been developed that accelerate the reaction steps while minimizing byproduct formation. These advancements have made the production of this compound more efficient and environmentally friendly.

In addition to its role in polymer chemistry, (1,1-difluoro-2-isocyanatopropyl)benzene has also found applications in drug delivery systems. Its ability to form stable complexes with certain biomolecules has made it a promising candidate for targeted drug delivery. Early-stage clinical studies suggest that this compound could enhance the efficacy of therapeutic agents while reducing side effects.

The physical properties of (1,1-difluoro-2-isocyanatopropyl)benzene are equally fascinating. It exhibits a high boiling point due to strong intermolecular forces between its isocyanate groups and aromatic rings. This property not only facilitates its handling during industrial processes but also contributes to its stability under various operating conditions.

From an environmental standpoint, researchers have investigated the biodegradation potential of (1,1-difluoro-2-isocyanatopropyl)benzene. Initial findings indicate that under specific microbial conditions, this compound can undergo partial degradation, reducing its environmental footprint over time. However, further studies are required to fully understand its long-term impact on ecosystems.

In conclusion, (1,1-difluoro-2-isocyanatopropyl)benzene (CAS No. 2649069-38-3) stands out as a multifaceted compound with vast potential across multiple industries. Its unique chemical structure enables it to serve as a key intermediate in polymer synthesis, drug delivery systems, and advanced materials development. As research continues to uncover new applications and optimize its production processes, this compound is poised to play an increasingly important role in shaping future technologies.